Cas no 1804778-17-3 (2-(Chloromethyl)-4-hydroxy-5-(trifluoromethoxy)pyridine-3-methanol)

2-(Chloromethyl)-4-hydroxy-5-(trifluoromethoxy)pyridine-3-methanol is a versatile pyridine derivative with a chloromethyl and trifluoromethoxy functionalization, offering unique reactivity for pharmaceutical and agrochemical applications. The presence of both hydroxyl and hydroxymethyl groups enhances its utility as a synthetic intermediate, enabling further derivatization or conjugation. The trifluoromethoxy moiety contributes to improved metabolic stability and lipophilicity, making it valuable in drug discovery. The chloromethyl group provides a reactive handle for nucleophilic substitutions or cross-coupling reactions. This compound’s multifunctional structure allows for precise modifications, supporting the development of bioactive molecules with tailored properties. Its stability under standard conditions ensures reliable handling in synthetic workflows.
2-(Chloromethyl)-4-hydroxy-5-(trifluoromethoxy)pyridine-3-methanol structure
1804778-17-3 structure
Product Name:2-(Chloromethyl)-4-hydroxy-5-(trifluoromethoxy)pyridine-3-methanol
CAS No:1804778-17-3
MF:C8H7ClF3NO3
MW:257.59429192543
CID:4834283
Update Time:2025-05-26

2-(Chloromethyl)-4-hydroxy-5-(trifluoromethoxy)pyridine-3-methanol Chemical and Physical Properties

Names and Identifiers

    • 2-(Chloromethyl)-4-hydroxy-5-(trifluoromethoxy)pyridine-3-methanol
    • Inchi: 1S/C8H7ClF3NO3/c9-1-5-4(3-14)7(15)6(2-13-5)16-8(10,11)12/h2,14H,1,3H2,(H,13,15)
    • InChI Key: LCDWJYHGKSROSM-UHFFFAOYSA-N
    • SMILES: ClCC1=C(CO)C(C(=CN1)OC(F)(F)F)=O

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 362
  • XLogP3: 1.6
  • Topological Polar Surface Area: 58.6

2-(Chloromethyl)-4-hydroxy-5-(trifluoromethoxy)pyridine-3-methanol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A029092953-1g
2-(Chloromethyl)-4-hydroxy-5-(trifluoromethoxy)pyridine-3-methanol
1804778-17-3 97%
1g
$1,564.50 2022-04-01

Additional information on 2-(Chloromethyl)-4-hydroxy-5-(trifluoromethoxy)pyridine-3-methanol

Comprehensive Overview of 2-(Chloromethyl)-4-hydroxy-5-(trifluoromethoxy)pyridine-3-methanol (CAS No. 1804778-17-3)

2-(Chloromethyl)-4-hydroxy-5-(trifluoromethoxy)pyridine-3-methanol (CAS No. 1804778-17-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. This compound belongs to the pyridine derivative family, characterized by the presence of a chloromethyl group, a hydroxy group, and a trifluoromethoxy substituent. Its molecular formula and intricate architecture make it a valuable intermediate in the synthesis of bioactive molecules, particularly in the development of novel therapeutics and crop protection agents.

The growing interest in pyridine-based compounds like 2-(Chloromethyl)-4-hydroxy-5-(trifluoromethoxy)pyridine-3-methanol stems from their versatility in drug discovery. Researchers are increasingly exploring its potential in targeting enzymes and receptors associated with inflammatory diseases, metabolic disorders, and neurological conditions. The trifluoromethoxy moiety, in particular, enhances the compound's metabolic stability and lipophilicity, making it a promising candidate for optimizing pharmacokinetic properties in drug design.

In the agrochemical sector, CAS No. 1804778-17-3 is being investigated for its role in developing next-generation pesticides and herbicides. The chloromethyl and hydroxy functional groups offer reactive sites for further modifications, enabling the creation of derivatives with improved efficacy and environmental safety profiles. This aligns with the global trend toward sustainable agriculture and reduced ecological impact, addressing concerns raised by environmentally conscious consumers and regulatory bodies.

From a synthetic chemistry perspective, the preparation of 2-(Chloromethyl)-4-hydroxy-5-(trifluoromethoxy)pyridine-3-methanol involves multi-step organic transformations, including halogenation, hydroxylation, and etherification. Advanced techniques such as microwave-assisted synthesis and flow chemistry are being employed to enhance yield and purity, reflecting the industry's shift toward greener and more efficient manufacturing processes. These innovations are critical for meeting the demands of high-throughput screening and large-scale production.

The compound's physicochemical properties, such as solubility, melting point, and stability under various conditions, are thoroughly documented to ensure reproducibility in research and industrial applications. Analytical methods like HPLC, NMR, and mass spectrometry are routinely used for quality control, underscoring the importance of precision in handling such specialized chemicals. These details are particularly relevant for laboratories and manufacturers seeking reliable data for regulatory compliance and product development.

Emerging trends in personalized medicine and targeted therapies have further amplified the relevance of pyridine derivatives. The ability of CAS No. 1804778-17-3 to serve as a scaffold for covalent inhibitors—a hot topic in oncology and infectious disease research—highlights its potential in addressing unmet medical needs. Discussions in scientific forums often focus on its applicability in kinase inhibitors and protease inhibitors, which are pivotal in treating cancers and viral infections.

Environmental and safety considerations are also paramount when working with 2-(Chloromethyl)-4-hydroxy-5-(trifluoromethoxy)pyridine-3-methanol. Proper handling protocols, waste disposal methods, and risk assessments are essential to mitigate any potential hazards. These practices align with the broader industry emphasis on responsible chemical management and workplace safety, topics frequently searched by professionals in the field.

In summary, 2-(Chloromethyl)-4-hydroxy-5-(trifluoromethoxy)pyridine-3-methanol (CAS No. 1804778-17-3) represents a compelling case study in the intersection of chemistry, biology, and environmental science. Its multifaceted applications, coupled with ongoing advancements in synthetic methodologies, position it as a compound of enduring significance in both academic and industrial settings. As research continues to uncover new possibilities, this molecule is poised to play a pivotal role in shaping the future of life sciences and material innovation.

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